Cas no 2405-01-8 (2-(2,5-Dimethylpyrrol-1-yl)aniline)

2-(2,5-Dimethylpyrrol-1-yl)aniline is a versatile aromatic amine derivative featuring a pyrrole substituent at the ortho position of the aniline ring. This compound is valued for its structural uniqueness, combining the reactivity of an aniline group with the steric and electronic influence of the 2,5-dimethylpyrrole moiety. It serves as a key intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, dyes, and pharmaceuticals. The dimethylpyrrole group enhances stability and modulates electronic properties, making it useful in coordination chemistry and catalysis. Its well-defined reactivity profile and compatibility with various functionalization reactions contribute to its utility in advanced chemical research and industrial applications.
2-(2,5-Dimethylpyrrol-1-yl)aniline structure
2405-01-8 structure
Product Name:2-(2,5-Dimethylpyrrol-1-yl)aniline
CAS No:2405-01-8
MF:C12H14N2
MW:186.252962589264
MDL:MFCD01860278
CID:271201
PubChem ID:737560
Update Time:2025-06-07

2-(2,5-Dimethylpyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline
    • 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-BENZENAMINE
    • 2-(2,5-Dimethyl-1H-pyrrol-1-yl)phenylamine
    • Benzenamine,2-(2,5-dimethyl-1H-pyrrol-1-yl)-
    • 2-(2,5-dimethylpyrrol-1-yl)aniline
    • FT-0608408
    • Oprea1_514868
    • MFCD01860278
    • AM-879/25023005
    • CHEMBL1308118
    • 2-(2,5-dimethyl-1h-pyrrol-1-yl)benzenamine
    • 2-(2,5-Dimethyl-pyrrol-1-yl)-phenylamine
    • J-505494
    • CCG-106262
    • MLS000527133
    • AKOS000104834
    • BB 0217845
    • SMR000117607
    • SR-01000430245
    • SCHEMBL2976296
    • 1R-0166
    • Pyrrole, 1-(o-aminophenyl)-2,5-dimethyl-
    • 2405-01-8
    • SB62354
    • 2-(2, 5-dimethylpyrrol-1-yl)aniline
    • CAA40501
    • SR-01000430245-1
    • Oprea1_347459
    • DTXSID90353259
    • 2-(2,5-dimethyl-1H-pyrrol-1-yl)phenylamine, AldrichCPR
    • STK204985
    • DS-022366
    • 2-(2,5-Dimethylpyrrol-1-yl)aniline
    • MDL: MFCD01860278
    • Inchi: 1S/C12H14N2/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13/h3-8H,13H2,1-2H3
    • InChI Key: ZCCGWYQXOIOJRO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2N)C(C)=CC=C1C

Computed Properties

  • Exact Mass: 186.11600
  • Monoisotopic Mass: 186.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.06
  • Melting Point: 79-81°C
  • Boiling Point: 335.6°Cat760mmHg
  • Flash Point: 156.8°C
  • Refractive Index: 1.581
  • PSA: 30.95000
  • LogP: 3.25750

2-(2,5-Dimethylpyrrol-1-yl)aniline Security Information

  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(2,5-Dimethylpyrrol-1-yl)aniline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(2,5-Dimethylpyrrol-1-yl)aniline Production Method

Additional information on 2-(2,5-Dimethylpyrrol-1-yl)aniline

2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline: A Comprehensive Overview

Introduction to 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline (CAS No. 2405-01-8)

2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline, a compound with the CAS registry number 2405-01-8, is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic amines and features a unique structure that combines an aniline moiety with a substituted pyrrole ring. The presence of methyl groups at the 2 and 5 positions of the pyrrole ring introduces steric and electronic effects that influence its chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis routes for 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline, leading to improved yields and purity levels. These developments have expanded its applications in various fields, including materials science, pharmaceuticals, and agrochemicals.

Chemical Structure and Properties

The molecular structure of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline consists of a benzene ring attached to an amino group (-NH₂), which is further connected to a pyrrole ring substituted with two methyl groups at the 2 and 5 positions. This arrangement imparts the molecule with unique electronic characteristics, making it a valuable substrate for various chemical transformations.

From a physical standpoint, CAS No. 2405-01-8 exhibits a melting point of approximately 96°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system within the molecule.

Synthesis Methods and Optimization

The synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)aniline typically involves multi-step reactions that require precise control over reaction conditions to achieve optimal yields. One common approach involves the condensation of o-anisidine with α-keto esters or related compounds under acidic or basic conditions.

Recent studies have focused on optimizing these synthesis routes by employing catalytic systems or green chemistry principles. For instance, researchers have successfully utilized microwave-assisted synthesis to reduce reaction times while maintaining high product quality.

Applications in Materials Science

The unique electronic properties of CAS No. 2405-01-8 make it an attractive candidate for applications in materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors.

In one notable study, CAS No. 2405_01_8 was incorporated into polymeric matrices to enhance their electrical conductivity without compromising mechanical stability. This innovation has potential applications in flexible electronics and wearable devices.

Pharmaceutical Applications

The pharmaceutical industry has also shown interest in CAS No. 2405_01_8 due to its potential as a building block for bioactive compounds with therapeutic applications.

Recent research has explored its role as an intermediate in the synthesis of novel anti-inflammatory agents and anticancer drugs. Its ability to undergo various functional group transformations facilitates its integration into complex drug structures.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of CAS No._{no markdown formatting here}} is crucial for responsible use.. Studies have indicated that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to assess its long-term persistence in various environmental compartments.

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